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Executive Summary

KZR-504 is a potent and highly selective covalent inhibitor of the low molecular mass
polypeptide 2 (LMP2), also known as the [31i subunit, of the immunoproteasome. The
immunoproteasome is a specialized form of the proteasome predominantly expressed in
hematopoietic cells and in other cells under inflammatory conditions. By selectively targeting
LMP2, KZR-504 offers a nuanced approach to immunomodulation, distinct from broader
proteasome inhibitors. This document provides a comprehensive overview of the mechanism of
action of KZR-504, supported by quantitative data, detailed experimental protocols, and
visualizations of the relevant biological pathways and experimental workflows.

Core Mechanism of Action: Selective Inhibition of
the Inmunoproteasome LMP2 Subunit

KZR-504 is a dipeptide epoxyketone that demonstrates high selectivity for the LMP2 (31i)
subunit of the immunoproteasome.[1] The epoxyketone warhead forms a covalent bond with
the N-terminal threonine residue of the LMP2 active site, leading to irreversible inhibition. This
selectivity is critical to its mechanism and differentiates it from pan-proteasome inhibitors like
bortezomib and carfilzomib, which primarily target the 35 and LMP7 subunits of both the
constitutive and immunoproteasome.[1]
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The immunoproteasome plays a key role in processing proteins for antigen presentation via the
MHC class | pathway and is involved in cytokine production and T-cell differentiation and

survival.[1] By specifically inhibiting the LMP2 subunit, KZR-504 modulates these immune
processes.

Signaling Pathway of KZR-504 Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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